Cas no 1692045-25-2 (5-cyclohexyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 5-cyclohexyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1692045-25-2
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 6614771
• PubChem ID: 103281646
• Update Time: 2025-06-20

5-cyclohexyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine
• EN300-1119504
• 5-cyclohexyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• 1692045-25-2

• Inchi： 1S/C13H23N3/c1-10-9-16-12(7-8-14-13(16)15-10)11-5-3-2-4-6-11/h10-12H,2-9H2,1H3,(H,14,15)
• InChI Key： VPMBVTMLAGAMFB-UHFFFAOYSA-N
• SMILES： N12C(=NCCC1C1CCCCC1)NC(C)C2

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27.6Ų

Additional information on 5-cyclohexyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidine

Introduction to 5-Cyclohexyl-2-Methyl-2H,3H,5H,6H,7H,8H-Imidazo[1,2-a]Pyrimidine (CAS No. 1692045-25-2)

5-Cyclohexyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1692045-25-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyrimidines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 5-cyclohexyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is characterized by a fused ring system consisting of an imidazole ring and a pyrimidine ring. The presence of a cyclohexyl group at the 5-position and a methyl group at the 2-position imparts unique physical and chemical properties to the molecule. These structural features contribute to its stability and bioavailability, making it an attractive candidate for drug development.

The synthesis of 5-cyclohexyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has been extensively studied in recent years. One common synthetic route involves the condensation of a suitable pyrimidine derivative with an imidazole precursor in the presence of a catalyst. The cyclohexyl and methyl groups can be introduced through subsequent functional group manipulations. This multi-step synthesis process allows for the fine-tuning of the compound's properties by varying the reaction conditions and starting materials.

In terms of biological activities, 5-cyclohexyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes. Additionally, it has exhibited anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. These findings have sparked interest in exploring its therapeutic potential for treating inflammatory diseases and cancer.

Recent studies have also investigated the pharmacokinetic properties of 5-cyclohexyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine. Its oral bioavailability and metabolic stability are key factors that determine its suitability as a drug candidate. Preclinical data suggest that this compound has favorable pharmacokinetic profiles, with good absorption and distribution characteristics. These properties make it a promising lead compound for further optimization and clinical development.

The safety profile of 5-cyclohexyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 5-cyclohexyl-2-methyl-2H,3H,5H,6H,7H,8H-imidazo[1， 2-a]pyrimidine (CAS No. 1692045-25-2) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique chemical structure and potential therapeutic applications make it an exciting area of research in medicinal chemistry. Ongoing studies aim to further elucidate its mechanisms of action and optimize its properties for clinical use.